Cas no 2413896-66-7 (2-{(tert-butoxy)carbonylamino}-4-hydroxy-5-nitrobenzoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-hydroxy-5-nitrobenzoic acid
• CAS No: 2413896-66-7
• MF: C₁₂H₁₄N₂O₇
• MW: 298.248763561249
• CID: 5674640
• PubChem ID: 165829940
• Update Time: 2025-07-22

2-{(tert-butoxy)carbonylamino}-4-hydroxy-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2413896-66-7
• EN300-26665241
• 2-{[(tert-butoxy)carbonyl]amino}-4-hydroxy-5-nitrobenzoic acid
• 2-{(tert-butoxy)carbonylamino}-4-hydroxy-5-nitrobenzoic acid

• Inchi： 1S/C12H14N2O7/c1-12(2,3)21-11(18)13-7-5-9(15)8(14(19)20)4-6(7)10(16)17/h4-5,15H,1-3H3,(H,13,18)(H,16,17)
• InChI Key： VZQPQMVFKYJOOP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=CC=1C(=O)O)[N+](=O)[O-])O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 298.08010079g/mol
• Monoisotopic Mass: 298.08010079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 142Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-4-hydroxy-5-nitrobenzoic acid

Professional Introduction to 2-{(tert-butoxy)carbonylamino}-4-hydroxy-5-nitrobenzoic Acid (CAS No. 2413896-66-7)

2-{(tert-butoxy)carbonylamino}-4-hydroxy-5-nitrobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2413896-66-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitrobenzoic acids, which are widely studied for their diverse biological activities and potential therapeutic applications. The presence of both hydroxyl and nitro functional groups, along with an amide-like moiety introduced by the tert-butoxycarbonyl (Boc) group, makes this molecule a versatile intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration.

The structural features of 2-{(tert-butoxy)carbonylamino}-4-hydroxy-5-nitrobenzoic acid contribute to its unique chemical properties and reactivity. The nitro group at the 5-position introduces electrophilicity, facilitating various nucleophilic substitution reactions, while the hydroxyl group at the 4-position can participate in hydrogen bonding interactions, influencing both solubility and binding affinity. The Boc-protected amino group at the 2-position serves as a crucial protecting group in peptide synthesis and drug development, allowing for selective deprotection under specific conditions to reveal the free amine functionality.

In recent years, there has been growing interest in nitroaromatic compounds due to their broad spectrum of biological activities. Studies have demonstrated that nitrobenzoic acids can exhibit anti-inflammatory, antimicrobial, and anticancer properties. For instance, derivatives of benzoic acid with nitro substituents have been investigated for their potential in modulating enzyme activity and inhibiting the growth of pathogenic microorganisms. The hydroxyl and amino functionalities in 2-{(tert-butoxy)carbonylamino}-4-hydroxy-5-nitrobenzoic acid further enhance its utility as a scaffold for designing novel bioactive molecules.

The pharmaceutical industry has increasingly leveraged this compound as a building block in the synthesis of more complex drug candidates. Its ability to undergo selective functionalization makes it an attractive intermediate for constructing heterocyclic structures and peptidomimetics. Researchers have utilized 2-{(tert-butoxy)carbonylamino}-4-hydroxy-5-nitrobenzoic acid in the development of inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The Boc protection ensures stability during multi-step syntheses, allowing chemists to introduce additional modifications without premature deprotection of the amino group.

Recent advancements in computational chemistry have also highlighted the significance of 2-{(tert-butoxy)carbonylamino}-4-hydroxy-5-nitrobenzoic acid in virtual screening campaigns. Molecular docking studies have identified its potential as a ligand for various protein targets, including kinases and transcription factors. The nitro group's interaction with heme-containing proteins has been particularly studied, suggesting applications in treating blood disorders such as sickle cell anemia. Furthermore, the hydroxyl group's capacity to engage in hydrogen bonding has been exploited to improve binding affinity in drug-protein interactions.

The synthesis of 2-{(tert-butoxy)carbonylamino}-4-hydroxy-5-nitrobenzoic acid typically involves multi-step organic transformations starting from commercially available nitrobenzoic acids. Key synthetic steps include selective halogenation followed by diazotization and coupling reactions to introduce the hydroxyl and Boc-amino functionalities. Modern synthetic methodologies have improved yield and purity, making large-scale production feasible for research and industrial applications. Catalytic hydrogenation techniques have also been employed to reduce nitro groups into amino groups when necessary, expanding the compound's synthetic utility.

In conclusion, 2-{(tert-butoxy)carbonylamino}-4-hydroxy-5-nitrobenzoic acid (CAS No. 2413896-66-7) represents a valuable asset in medicinal chemistry due to its structural complexity and functional diversity. Its role as an intermediate in drug synthesis, coupled with its demonstrated biological activities, positions it as a promising candidate for further investigation. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this will remain integral to advancing pharmaceutical innovation.